2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3-thiazole

• IUPAC Name: 2-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C13H19N3S/c1-2-10-6-15(7-11(10)3-1)12-8-16(9-12)13-14-4-5-17-13/h4-5,10-12H,1-3,6-9H2
• InChI Key: PRHRPPBPFVVFSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3CN(C3)C4=NC=CS4
• Molecular Formula: C13H19N3S
• Molecular Weight: 249.38 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One approach is the reaction of 1-(3-aryl-2H-azirin-2-yl)-2-(triphenylphosphoranylidene)ethanones with tosyl azide or (E)-2-benzoylvinyl azides . This reaction proceeds at room temperature, yielding the desired azirine-triazole hybrids in high yields. Additionally, the reaction with 2-azidopyridine can lead to azirine-triazole-pyridine hybrids, albeit with moderate yields .

Molecular Structure Analysis

The molecular formula of 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3-thiazole is C11H20N2S . It contains a thiazole ring fused with an azetidine moiety. The compound’s three-dimensional structure involves a five-membered thiazole ring and a seven-membered cyclopentane ring. The nitrogen atoms in the azetidine and thiazole rings contribute to its unique properties .

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including cycloadditions, nucleophilic substitutions, and metal-catalyzed transformations. For instance, Ni-catalyzed reactions with acetylacetone can yield pyrrole-triazole and pyrrole-triazole-pyridine hybrids .